Cas no 1009634-43-8 (Bicyclo[3.1.0]hexane-1-acetic acid)

• Product Name: Bicyclo[3.1.0]hexane-1-acetic acid
• CAS No: 1009634-43-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6022281
• PubChem ID: 55302756
• Update Time: 2025-05-27

Bicyclo[3.1.0]hexane-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-acetic acid
• AKOS006385676
• 2-{bicyclo[3.1.0]hexan-1-yl}acetic acid
• 2-(1-bicyclo[3.1.0]hexanyl)acetic acid
• 1009634-43-8
• (Bicyclo[3.1.0]hexane-1-yl)acetic acid
• EN300-7435231

• Inchi： 1S/C8H12O2/c9-7(10)5-8-3-1-2-6(8)4-8/h6H,1-5H2,(H,9,10)
• InChI Key： FYHBFSYKSVEITO-UHFFFAOYSA-N
• SMILES： C12(CC(O)=O)C(C1)CCC2

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 254.0±8.0 °C(Predicted)
• pka: 4.81±0.10(Predicted)

Additional information on Bicyclo[3.1.0]hexane-1-acetic acid

Bicyclo[3.1.0]hexane-1-acetic acid: An Overview of a Unique Compound

Bicyclo[3.1.0]hexane-1-acetic acid (CAS No. 1009634-43-8) is a structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bicyclic framework and carboxylic acid functional group, offers a plethora of potential applications in drug discovery and development.

The bicyclo[3.1.0]hexane scaffold is a key structural element that imparts rigidity and conformational restriction to the molecule, making it an attractive candidate for the design of bioactive compounds. The presence of the carboxylic acid group further enhances its chemical versatility, enabling it to participate in a wide range of reactions and interactions with biological targets.

Recent studies have highlighted the potential of Bicyclo[3.1.0]hexane-1-acetic acid in various therapeutic areas. For instance, researchers at the University of California, San Francisco, have explored its use as a scaffold for the development of novel anti-inflammatory agents. The rigid structure of the bicyclo[3.1.0]hexane ring system allows for precise control over the spatial arrangement of functional groups, which is crucial for optimizing binding affinity and selectivity towards specific protein targets.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the pharmacological properties of derivatives of Bicyclo[3.1.0]hexane-1-acetic acid as potential treatments for neurodegenerative diseases. The unique conformational properties of this compound were found to enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

The synthetic accessibility of Bicyclo[3.1.0]hexane-1-acetic acid has also been a subject of extensive research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, including cycloaddition reactions and ring-closing metathesis (RCM). These methods have not only improved the yield and purity of the final product but also expanded the scope for structural modifications, thereby broadening its application potential.

In the context of drug discovery, Bicyclo[3.1.0]hexane-1-acetic acid has shown promise as a lead compound for the development of new therapeutic agents. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and metalloenzyme inhibition studies. Additionally, its hydrophobic nature makes it suitable for incorporation into lipid-based drug delivery systems, enhancing its bioavailability and efficacy.

The safety profile of Bicyclo[3.1.0]hexane-1-acetic acid is another important aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility, making it a viable option for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in treating various conditions, including inflammatory diseases and neurodegenerative disorders.

Furthermore, computational methods such as molecular dynamics simulations and quantum mechanics calculations have provided valuable insights into the molecular behavior and interactions of Bicyclo[3.1.0]hexane-1-acetic acid with biological targets. These studies have helped to elucidate the mechanisms underlying its pharmacological effects and guide the rational design of more potent derivatives.

In conclusion, Bicyclo[3.1.0]hexane-1-acetic acid (CAS No. 1009634-43-8) represents a fascinating compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and favorable biological properties, make it an exciting area of ongoing investigation and development.